The atomic-emission spectroscopy of the rare earth elements in a separated nitrous oxide-acetylene flame
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9699400864
Abstract
Flame emission in the interconal zone of a separated nitrous oxide-acetylene flame is shown to provide a sensitive technique for the detection of the rare earth elements, scandium and yttrium. The relative intensities of the principal atomic lines of these elements emitted in this flame have been measured, and the detection limits at the lines most suitable for flame-emission spectroscopy are reported for aqueous and ethanolic sample solutions. The effect on the atomic-emission intensities obtained for each of the sixteen elements investigated in the presence of the other fifteen elements has been investigated. At the concentrations used in this general survey no serious spectral line interferences between the rare earths were observed because of the simple spectra excited by the hot, reducing fuel-rich flame.
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Journal Name：Analyst
Research Products
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CAS no.: 15366-08-2
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CAS no.: 162758-94-3
